Cas no 72808-94-7 (1,3-Butadien-1-ol, 2-methyl-, acetate)

• Product Name: 1,3-Butadien-1-ol, 2-methyl-, acetate
• CAS No: 72808-94-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 543404
• PubChem ID: 71404345
• Update Time: 2025-04-19

1,3-Butadien-1-ol, 2-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadien-1-ol, 2-methyl-, acetate
• acetic acid,2-methylbuta-1,3-dien-1-ol
• 2-Methylbuta-1,3-dien-1-yl acetate
• LogP
• DTXSID80825197
• Acetic acid--2-methylbuta-1,3-dien-1-ol (1/1)
• 72808-94-7

• Inchi： 1S/C5H8O.C2H4O2/c1-3-5(2)4-6;1-2(3)4/h3-4,6H,1H2,2H3;1H3,(H,3,4)
• InChI Key： MOAWRDSPBHPKHH-UHFFFAOYSA-N
• SMILES： OC=C(C=C)C.OC(C)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 26.3